Cas no 1864275-90-0 (5-(Cyclohexen-1-yl)pyridin-2-amine)

• Product Name: 5-(Cyclohexen-1-yl)pyridin-2-amine
• CAS No: 1864275-90-0
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 5951140
• PubChem ID: 130534980
• Update Time: 2025-06-13

5-(Cyclohexen-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21988028
• 1864275-90-0
• EN300-3071430
• Z2049563072
• 5-(cyclohexen-1-yl)pyridin-2-amine
• 5-(cyclohex-1-en-1-yl)pyridin-2-amine
• 5-(Cyclohexen-1-yl)pyridin-2-amine

• Inchi： 1S/C11H14N2/c12-11-7-6-10(8-13-11)9-4-2-1-3-5-9/h4,6-8H,1-3,5H2,(H2,12,13)
• InChI Key： UXYPLROKMSDVIO-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C=1)C1=CCCCC1)N

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-(Cyclohexen-1-yl)pyridin-2-amine

Comprehensive Overview of 5-(Cyclohexen-1-yl)pyridin-2-amine (CAS No. 1864275-90-0): Properties, Applications, and Industry Insights

The compound 5-(Cyclohexen-1-yl)pyridin-2-amine (CAS No. 1864275-90-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, this compound serves as a versatile intermediate in the synthesis of more complex molecules. The pyridine and cyclohexene moieties in its structure contribute to its reactivity, making it valuable for applications in drug discovery and material science. Researchers are particularly interested in its potential role in developing kinase inhibitors and catalytic agents, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for heterocyclic compounds like 5-(Cyclohexen-1-yl)pyridin-2-amine has surged due to their relevance in AI-driven drug design and high-throughput screening. This compound’s CAS number 1864275-90-0 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry. Its amine functional group allows for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies. Such applications are critical for addressing global health challenges, including antimicrobial resistance and chronic diseases.

The synthesis of 5-(Cyclohexen-1-yl)pyridin-2-amine typically involves palladium-catalyzed cross-coupling or reductive amination techniques, which are topics of interest in sustainable chemistry forums. Industry professionals often inquire about its solubility, stability, and purity standards, as these factors influence its utility in GMP-compliant production. Additionally, its logP value and hydrogen bonding capacity are key parameters for bioavailability optimization, a hot topic in pharmacokinetics research.

Beyond pharmaceuticals, CAS 1864275-90-0 is explored in material science for designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications resonate with the rising focus on renewable energy technologies and carbon capture solutions. The compound’s thermal stability and electronic properties make it a candidate for optoelectronic devices, a sector experiencing rapid growth due to advancements in flexible electronics and IoT sensors.

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In conclusion, 5-(Cyclohexen-1-yl)pyridin-2-amine (CAS No. 1864275-90-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from life sciences to advanced materials—underscore its value in addressing contemporary scientific and industrial challenges. As computational modeling and automated synthesis evolve, this compound is poised to play an even greater role in shaping the future of molecular design.